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Compound of Interest

Compound Name: Oltipraz-d3

Cat. No.: B12413652 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE), operational procedures, and disposal plans

for Oltipraz-d3. While this guidance is specific to Oltipraz-d3, the safety precautions are based

on data for Oltipraz, as their safety profiles are expected to be nearly identical due to the nature

of isotopic labeling.

Hazard Identification and Safety Precautions
Oltipraz-d3 is classified with the following hazards:

Harmful if swallowed.[1][2]

Causes skin irritation.[1][3][4]

Causes serious eye irritation.[1][3][4]

May cause respiratory irritation.[1][3][4]

Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][3]

Wash hands and skin thoroughly after handling.[1][2]
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Do not eat, drink, or smoke when using this product.[1][2]

Use only outdoors or in a well-ventilated area.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Store in a well-ventilated place and keep the container tightly closed.[1]

Store locked up.[1]

Quantitative Data Summary
Property Value Source

Molecular Formula C₈H₃D₃N₂S₃ [5]

Molecular Weight 229.36 g/mol [5]

CAS Number 64224-21-1 [1][2][3][5]

Flash Point 176 °C [5]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[2]

Experimental Protocols: Safe Handling and Disposal
Workflow
This section outlines the step-by-step procedures for the safe handling of Oltipraz-d3 from

receipt to disposal.

Receiving and Storage
Inspect Packaging: Upon receipt, inspect the packaging for any signs of damage or leakage.

Wear Appropriate PPE: Before handling the package, at a minimum, wear laboratory gloves

and a lab coat.

Transport to Storage: Transport the chemical to the designated, secure storage area.
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Storage Conditions: Store Oltipraz-d3 in a tightly sealed container in a cool, dry, and well-

ventilated area away from direct sunlight and sources of ignition.[2] Recommended storage

is at -20°C for the powder form or -80°C when in solvent.[2] The storage area should be

locked and accessible only to authorized personnel.[1]

Engineering Controls
Ventilation: Always handle Oltipraz-d3 in a well-ventilated area.[1] For procedures that may

generate dust or aerosols, a chemical fume hood is required.[4]

Safety Stations: Ensure that an accessible safety shower and eye wash station are available

in the immediate work area.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is crucial to minimize exposure. The following PPE should be worn

when handling Oltipraz-d3:
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PPE Category Item Specifications

Hand Protection Gloves

Chemical-resistant gloves.[1]

[2] It is recommended to wear

two pairs.[6]

Eye Protection Safety Goggles

Safety goggles with side-

shields are required.[1][2] A

face shield should be used in

conjunction with goggles when

there is a risk of splashing.[6]

[7]

Body Protection Lab Coat/Gown

An impervious, long-sleeved

lab coat or gown with a back

closure.[1][2][8]

Respiratory Protection Respirator

A NIOSH-certified N95 or N100

respirator is recommended if

there is a risk of generating

airborne powder or aerosols.

[6]

Handling and Experimental Use
Preparation: Before starting any work, ensure all necessary PPE is worn correctly and

engineering controls are functioning properly.

Weighing: If weighing the solid form, do so in a chemical fume hood or a ventilated balance

enclosure to minimize dust inhalation.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

General Use: Avoid all direct contact with the skin and eyes. Do not eat, drink, or smoke in

the laboratory.[1][2]

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water.[1] Decontaminate all work surfaces and equipment by scrubbing with alcohol.[1]
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First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact

lenses if present and easy to do.[1][2][4] Seek

immediate medical attention.[2]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with plenty of soap

and water for 15 minutes.[1][2][4] Seek medical

attention.[2]

Inhalation

Move the individual to fresh air.[1][2][4] If

breathing is difficult, provide respiratory support.

[2] Seek medical attention.[4]

Ingestion

Rinse mouth with water.[1][2][4] Do NOT induce

vomiting.[2] Call a physician or poison control

center immediately.[2][4]

Spills and Leaks
Evacuate: Evacuate non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do

so.[1]

Absorption: Absorb liquid spills with an inert, finely-powdered liquid-binding material such as

diatomite or universal binders.[1] For solid spills, carefully sweep or vacuum the material,

avoiding dust generation.

Disposal: Collect the absorbed material and spilled substance into a sealed, labeled

container for hazardous waste disposal.[1]

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[1]
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Disposal Plan
Dispose of Oltipraz-d3 and any contaminated materials in accordance with all applicable local,

state, and federal regulations.[1]

Waste Collection: Collect all waste materials (excess compound, contaminated PPE, and

spill cleanup materials) in a clearly labeled, sealed container for hazardous waste.

Licensed Disposal: Arrange for disposal by a licensed professional waste disposal service.[4]

Do not dispose of with household garbage or allow it to reach the sewage system.[3]

Alternative for Small Quantities (if permitted by local regulations): For very small residual

amounts, and if a drug take-back program is unavailable, the following steps can be taken:

Remove the material from its original container.

Mix the Oltipraz-d3 with an unappealing substance such as dirt, cat litter, or used coffee

grounds.[9] Do not crush tablets or capsules if in that form.[9]

Place the mixture in a sealed plastic bag or other sealed container.[9]

Dispose of the container in the regular trash.[9]

Container Disposal: For empty containers, scratch out all personal and identifying

information on the label before recycling or disposing of the container in the trash.[9]

Visual Workflow Diagrams
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Caption: Workflow for the safe handling of Oltipraz-d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12413652?utm_src=pdf-body-img
https://www.benchchem.com/product/b12413652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Spill response procedure for Oltipraz-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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